Pyriofenone
Pyriofenone
Pyriofenone is an aromatic ketone that is metrafenone in which the 3-bromo-6-methoxy-2-methylphenyl group is replaced by a 5-chloro-2-methoxy-4-methylpyridin-3-yl group. It is a fungicide developed for the control of powdery mildew in cereals and grape vines. It has a role as an antifungal agrochemical. It is an aromatic ketone, an aromatic ether, a chloropyridine and an aryl phenyl ketone fungicide.
Brand Name:
Vulcanchem
CAS No.:
688046-61-9
VCID:
VC21151441
InChI:
InChI=1S/C18H20ClNO5/c1-9-7-12(22-3)16(23-4)17(24-5)13(9)15(21)14-10(2)11(19)8-20-18(14)25-6/h7-8H,1-6H3
SMILES:
CC1=CC(=C(C(=C1C(=O)C2=C(C(=CN=C2OC)Cl)C)OC)OC)OC
Molecular Formula:
C18H20ClNO5
Molecular Weight:
365.8 g/mol
Pyriofenone
CAS No.: 688046-61-9
Cat. No.: VC21151441
Molecular Formula: C18H20ClNO5
Molecular Weight: 365.8 g/mol
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Specification
| Description | Pyriofenone is an aromatic ketone that is metrafenone in which the 3-bromo-6-methoxy-2-methylphenyl group is replaced by a 5-chloro-2-methoxy-4-methylpyridin-3-yl group. It is a fungicide developed for the control of powdery mildew in cereals and grape vines. It has a role as an antifungal agrochemical. It is an aromatic ketone, an aromatic ether, a chloropyridine and an aryl phenyl ketone fungicide. |
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| CAS No. | 688046-61-9 |
| Molecular Formula | C18H20ClNO5 |
| Molecular Weight | 365.8 g/mol |
| IUPAC Name | (5-chloro-2-methoxy-4-methylpyridin-3-yl)-(2,3,4-trimethoxy-6-methylphenyl)methanone |
| Standard InChI | InChI=1S/C18H20ClNO5/c1-9-7-12(22-3)16(23-4)17(24-5)13(9)15(21)14-10(2)11(19)8-20-18(14)25-6/h7-8H,1-6H3 |
| Standard InChI Key | NMVCBWZLCXANER-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C(=C1C(=O)C2=C(C(=CN=C2OC)Cl)C)OC)OC)OC |
| Canonical SMILES | CC1=CC(=C(C(=C1C(=O)C2=C(C(=CN=C2OC)Cl)C)OC)OC)OC |
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